Cas no 127116-16-9 (Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI))

Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI) structure
127116-16-9 structure
Product Name:Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI)
CAS No:127116-16-9
MF:C6H10O3
MW:130.141802310944
CID:103239
Update Time:2024-02-28

Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI)
    • (R)-3-methyllevulinic acid
    • Pentanoic acid, 3-methyl-4-oxo-, (R)- (9CI)
    • Inchi: 1S/C6H10O3/c1-4(5(2)7)3-6(8)9/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
    • InChI Key: NFIWUVRBASXMGK-SCSAIBSYSA-N
    • SMILES: C(O)(=O)C[C@@H](C)C(=O)C

Computed Properties

  • Exact Mass: 130.063
  • Monoisotopic Mass: 130.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.087±0.06 g/cm3(Predicted)
  • Boiling Point: 241.5±0.0 °C(Predicted)
  • PSA: 54.37
  • LogP: 0.68620
  • pka: 4.80±0.19(Predicted)
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